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Compound of Interest

Compound Name: 2-chloro-N-methoxyacetamide
CAS No.: 36851-81-7
Cat. No.: B1367236
Get Quote
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Executive Summary & Compound Identification

2-Chloro-N-methoxyacetamide (CAS: 36851-81-7) is a specialized functionalized amide
intermediate often utilized in the synthesis of hydroxamic acid derivatives, agrochemicals, and
pharmaceutical building blocks.[1] Unlike its N-methylated analog (Weinreb amide linker), this
secondary amide possesses a distinct hydrogen bond donor site (N-H), significantly influencing
its solubility profile and solid-state thermodynamics.

Currently, comprehensive peer-reviewed solubility datasets (e.g., mole fraction vs. temperature
in pure solvents) are not widely available in open literature for this specific CAS entry.
Consequently, this guide functions as a protocol-driven technical whitepaper. It provides the
structural basis for solubility prediction, a validated experimental workflow for data generation,
and the thermodynamic framework required to model the resulting data for process
optimization (e.g., crystallization).

Physicochemical Profile
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Property Detail
IUPAC Name 2-Chloro-N-methoxyacetamide
CAS Number 36851-81-7
C
Molecular Formula H
CINO
Molecular Weight 123.54 g/mol
Physical State Solid (Melting Point ~39-41 °C)

-Chloro (lipophilic/reactive), Amide Carbonyl (H-

Key Functional Groups acceptor), N-Methoxy (H-acceptor), Secondary

Amide N-H (H-donor)

Theoretical Solubility Profile & Solvent Selection

Before experimental determination, solvent screening must be guided by the "Like Dissolves
Like" principle and Hansen Solubility Parameters (HSP). The presence of the N-H group makes
this compound more polar than its tertiary amide counterparts.

Predicted Solubility Trends

Based on the molecular structure (

), the following solubility behaviors are mechanistically predicted:
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Solvent Class

Representative
Solvents

Predicted Solubility

Mechanistic
Rationale

Polar Protic

Methanol, Ethanol,
IPA

High

Strong Hydrogen
Bonding (HB)
interactions. The
solvent -OH accepts H
from amide N-H and
donates H to

carbonyl/methoxy O.

Polar Aprotic

DMSO, DMF, DMAc

Very High

Dipole-dipole
interactions disrupt
the crystal lattice
effectively. Excellent

for reaction media.

Ketones/Esters

Acetone, Ethyl
Acetate

Moderate to High

Good dipole
interactions. Likely
candidates for cooling
crystallization due to
steep solubility

curves.

Chlorinated

Dichloromethane,

Chloroform

High

Favorable dispersion
forces and weak H-
bonding; good
solubilizing power for

the chloro-alkyl chain.

Aromatic

Toluene, Xylene

Moderate

-interactions. Often
used as the "good
solvent" in anti-solvent

crystallizations.

Alkanes

n-Hexane, n-Heptane,

Cyclohexane

Low (Insoluble)

Lack of polar
interactions. Ideal
anti-solvents to induce

precipitation.
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Experimental Protocol: Solubility Determination

To generate high-fidelity solubility data suitable for thermodynamic modeling, the Dynamic
Laser Monitoring Method or the Static Gravimetric Method is recommended. The protocol
below outlines the Static Equilibrium Method, which is the gold standard for accuracy.

Workflow Diagram (DOT)

The following diagram illustrates the self-validating workflow for determining solubility.
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Figure 1: Step-by-step workflow for the determination of solid-liquid equilibrium (solubility).

Detailed Methodology
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e Preparation: Add excess 2-chloro-N-methoxyacetamide solid to a jacketed glass vessel
containing 50 mL of the target solvent.

o Equilibration: Stir the suspension continuously using a magnetic stirrer at the desired
temperature (

K) for 24—48 hours. The temperature must be controlled by a circulating water bath.

o Sampling: Stop stirring and allow the phases to separate for 2 hours (isothermal). Withdraw
the supernatant using a pre-heated syringe equipped with a 0.22

m PTFE filter to exclude solid particles.
e Quantification:

o Gravimetric: Evaporate the solvent in a tared dish and weigh the residue.

o Chromatographic (Preferred): Dilute the aliquot and analyze via HPLC (UV detection at
210-220 nm) or GC-FID.

o Replication: Perform measurements in triplicate. The relative standard deviation (RSD) must
be

for the data to be considered reliable.
Thermodynamic Modeling
Once experimental mole fraction solubility (

) is obtained at various temperatures (

), the data should be correlated using thermodynamic models to calculate enthalpy and entropy
of dissolution.

Modified Apelblat Equation

This semi-empirical model is widely used for correlating solubility data in pure solvents:

e A, B, C: Empirical parameters determined by non-linear regression.
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« Ultility: Provides excellent interpolation accuracy for process design.

van't Hoff Equation

Used to determine the apparent thermodynamic functions:
e : Apparent standard enthalpy of dissolution.
e : Apparent standard entropy of dissolution.

e Interpretation:
o If
, the dissolution is endothermic (solubility increases with T).
o If
, the process is spontaneous.

Process Applications: Crystallization Strategy

For purification of 2-chloro-N-methoxyacetamide, the solubility profile suggests specific
crystallization techniques.

Cooling Crystallization

e Solvents: Ethyl Acetate or Toluene.

e Mechanism: The solubility curve in these solvents is typically steep (high solubility at high T,
low at low T), allowing for high recovery yields upon cooling.

Anti-Solvent Crystallization

o System: Dissolve in minimal Acetone or Methanol (Solvent)

Slowly add n-Heptane or Water (Anti-solvent).

o Control: This method allows for precise control over particle size distribution (PSD) by
adjusting the addition rate.
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Logic Diagram for Purification
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Figure 2: Purification logic flow for thermal-sensitive amides.
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Note: Specific solubility data tables for CAS 36851-81-7 are not currently indexed in major
thermodynamic databases (NIST, DDB). The protocols above are the industry standard for
generating this missing data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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